Cas no 165066-97-7 (3-(Bromoacetyl)-4-methyl-1,2,5-oxadiazole)

• Product Name: 3-(Bromoacetyl)-4-methyl-1,2,5-oxadiazole
• CAS No: 165066-97-7
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• MDL: MFCD00505140
• CID: 110511
• PubChem ID: 1415505
• Update Time: 2025-04-18

3-(Bromoacetyl)-4-methyl-1,2,5-oxadiazole Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)-
• 2-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanone
• 3-(Bromoacetyl)-4-methyl-1,2,5-oxadiazole
• Ethanone,2-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)- (9CI)
• 2-Bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethan-1-one, 3-(Bromoacetyl)-4-methylfurazan
• DTXSID40362836
• 165066-97-7
• J-010182
• AKOS005602269
• 3-(Bromoacetyl)-4-methyl-1,2,5-oxadiazole, AldrichCPR
• 3-(Bromoacetyl)-4-methylfurazan
• MFCD00505140
• 3-bromoacetyl-4-methylfurazan
• PS-10021
• Ethanone, 2-bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)- (9CI)
• CS-0314244
• 2-Bromo-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethan-1-one

• MDL： MFCD00505140
• Inchi： 1S/C5H5BrN2O2/c1-3-5(4(9)2-6)8-10-7-3/h2H2,1H3
• InChI Key： JFYIHIPQJMAIPG-UHFFFAOYSA-N
• SMILES： BrCC(C1C(C)=NON=1)=O

Computed Properties

• Exact Mass: 203.95345
• Monoisotopic Mass: 203.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.99